Cas no 68740-31-8 (3-Nitro-4-(propylamino)benzoic acid)

• Product Name: 3-Nitro-4-(propylamino)benzoic acid
• CAS No: 68740-31-8
• Molecular Formula: C₁₀H₁₂N₂O₄
• Molecular Weight: 224.21328
• MDL: MFCD02089273
• CID: 821127
• PubChem ID: 11715556

3-Nitro-4-(propylamino)benzoic acid Properties

Names and Identifiers

• 3-Nitro-4-(propylamino)benzoic acid
• 3-NITRO-4-PROPYLAMINO-BENZOIC ACID
• 3-nitro-4-n-propylaminobenzoic acid
• 3-nitro-N4-propylaminobenzoic acid
• 4-propylamino-3-nitro-benzoic acid
• FT-0681498
• CHEMBL236011
• PD047831
• OVDGUTHABMXVMI-UHFFFAOYSA-N
• Z55985167
• SB79758
• Oprea1_580126
• GTPL5801
• compound 5c [PMID: 17931863]
• Q27073867
• EN300-26028303
• 3-NITRO-4-PROPYLAMINO-BENZOICACID
• AKOS000215630
• DTXSID60471055
• AKOS015965521
• SR-01000575238-1
• A866990
• SR-01000575238
• 68740-31-8
• 3-nitro-4-propylaminobenzoic acid
• EU-0029307
• 3-nitro-4-(propylamino)benzoicacid
• 4-(n-propyl)amino-3-nitrobenzoic acid
• 3-nitro-4-(propylamino)-benzoic acid
• SCHEMBL2688335

• MDL： MFCD02089273
• InChIKey： OVDGUTHABMXVMI-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12N2O4/c1-2-5-11-8-4-3-7(10(13)14)6-9(8)12(15)16/h3-4,6,11H,2,5H2,1H3,(H,13,14)
• SMILES： CCCNC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.08000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 224.07970687g/mol
• Heavy Atom Count: 16
• Complexity: 264
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• LogP: 2.71110
• PSA: 95.15000